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Compound of Interest

Compound Name: 5-Formylsalicylic acid

Cat. No.: B1198217 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on addressing solubility issues encountered with

5-Formylsalicylic acid in various reaction media.

Frequently Asked Questions (FAQs)
Q1: What is 5-Formylsalicylic acid and why is its solubility important?

5-Formylsalicylic acid is a derivative of salicylic acid containing both a carboxylic acid and an

aldehyde functional group.[1][2][3][4] This dual functionality makes it a valuable building block

in organic synthesis and medicinal chemistry for creating more complex molecules, including

potential drug candidates.[1][4][5] Achieving adequate solubility in a reaction medium is crucial

for ensuring efficient reaction kinetics, maximizing yield, and enabling purification processes.

Q2: What are the general solubility characteristics of 5-Formylsalicylic acid?

5-Formylsalicylic acid is typically a white to off-white or brownish-yellow crystalline solid.[1][2]

[4][5][6] It is reported to be soluble in polar solvents such as water and alcohols.[1] However,

some sources indicate it has very low water solubility (0.00 M), while others suggest slight

solubility in DMSO and methanol.[2][4][5][6] This discrepancy highlights the importance of

experimental verification of solubility in your specific system. Its predicted pKa is approximately

2.67, indicating it is a moderately strong acid.[2][4][5][6]

Q3: Why am I observing poor solubility of 5-Formylsalicylic acid in my reaction?
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Poor solubility of 5-Formylsalicylic acid can be attributed to several factors:

Solvent Polarity: Like its parent compound, salicylic acid, 5-Formylsalicylic acid has limited

solubility in non-polar organic solvents.

pH of the Medium: At a pH below its pKa (around 2.67), the carboxylic acid group will be

protonated, making the molecule less polar and less soluble in aqueous media.

Temperature: Solubility of solids in liquids is generally temperature-dependent. Lower

reaction temperatures can significantly reduce solubility.

Crystalline Structure: The stable crystalline lattice of the solid compound requires energy to

be overcome by solvent interactions.

Troubleshooting Guide: Enhancing Solubility of 5-
Formylsalicylic Acid
This guide provides systematic approaches to troubleshoot and overcome common solubility

problems.

Issue 1: 5-Formylsalicylic acid is not dissolving in the
chosen solvent.
Initial Assessment Workflow
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Start: 5-Formylsalicylic acid precipitation observed

Is the solvent polar (e.g., water, ethanol, methanol)?

Consider switching to a more polar solvent or a co-solvent system.

No

Is the reaction temperature optimized for solubility?

Yes

Problem Resolved

Gradually increase the reaction temperature and observe solubility.

No

Is the pH of the medium appropriate?

Yes

Adjust pH to be above the pKa (2.67) to form the more soluble carboxylate salt.

No

Solubility issue persists.

Yes

Consult advanced techniques: co-solvents, derivatization, or specialized solvent systems.
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Start: Solubility Problem with 5-Formylsalicylic Acid

Characterize the Reaction System

Aqueous System Organic System

pH Adjustment (Base Addition)Co-solvent Addition (e.g., PEG, DES) Solvent Screening (Polar Aprotic vs. Protic)Co-solvent Addition

Temperature Increase

Solution Found

Chemical Derivatization (Esterification)

If solubility is still an issue

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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